Cas no 954235-78-0 (4-Bromo-2-(difluoromethoxy)-1-fluorobenzene)

4-Bromo-2-(difluoromethoxy)-1-fluorobenzene structure
954235-78-0 structure
Product Name:4-Bromo-2-(difluoromethoxy)-1-fluorobenzene
CAS No:954235-78-0
MF:C7H4BrF3O
MW:241.005271911621
MDL:MFCD11036068
CID:802641
PubChem ID:45158709
Update Time:2024-10-25

4-Bromo-2-(difluoromethoxy)-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-(difluoromethoxy)-1-fluorobenzene
    • 4-Bromo-2-(difluoromethoxy)-1-fluoro-benzene
    • Benzene,4-bromo-2-(difluoromethoxy)-1-fluoro-
    • 4-Bromo-2-difluoromethoxy-1-fluoro-benzene
    • 5-bromo-2-fluoro-1-difluoromethoxybenzene
    • TQU0281
    • PMRMESFXMAREHL-UHFFFAOYSA-N
    • CL8611
    • 4-Bromo-2-(difluoromethoxy)fluorobenzene
    • AB0060280
    • Z5405
    • ST24028927
    • A11629
    • 4-Bromo-2-(difluoromethoxy)-1-fluorobenzene (ACI)
    • (3-Bromo-6-fluorophenyl) difluoromethyl ether
    • 4-Bromo-2-(1,1-difluoromethoxy)-1-fluorobenzene
    • MFCD11036068
    • AKOS015835578
    • 5-Bromo-2-fluoro-1-(difluoromethoxy)benzene
    • 954235-78-0
    • SCHEMBL983555
    • AS-20098
    • DB-011411
    • DTXSID10669667
    • EN300-3575780
    • MDL： MFCD11036068
    • Inchi： 1S/C7H4BrF3O/c8-4-1-2-5(9)6(3-4)12-7(10)11/h1-3,7H
    • InChI Key： PMRMESFXMAREHL-UHFFFAOYSA-N
    • SMILES： FC1C(OC(F)F)=CC(Br)=CC=1

Computed Properties

  • Exact Mass: 239.94000
  • Monoisotopic Mass: 239.94
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 3.6

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.7±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 202.5±35.0 °C at 760 mmHg
  • Flash Point: 91.0±10.2 °C
  • PSA: 9.23000
  • LogP: 3.18960
  • Vapor Pressure: No data available

4-Bromo-2-(difluoromethoxy)-1-fluorobenzene Security Information

4-Bromo-2-(difluoromethoxy)-1-fluorobenzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Bromo-2-(difluoromethoxy)-1-fluorobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM194865-5g
4-Bromo-2-(difluoromethoxy)-1-fluoro-benzene
 954235-78-0 95+%
5g
 $227 2021-06-16
Chemenu
CM194865-10g
4-Bromo-2-(difluoromethoxy)-1-fluoro-benzene
 954235-78-0 95+%
10g
 $346 2021-06-16
Chemenu
CM194865-25g
4-Bromo-2-(difluoromethoxy)-1-fluoro-benzene
 954235-78-0 95+%
25g
 $636 2021-06-16
Ambeed
A234747-1g
4-Bromo-2-(difluoromethoxy)-1-fluorobenzene
 954235-78-0 97%
1g
 $34.0 2025-04-14
Ambeed
A234747-5g
4-Bromo-2-(difluoromethoxy)-1-fluorobenzene
 954235-78-0 97%
5g
 $81.0 2025-04-14
Ambeed
A234747-10g
4-Bromo-2-(difluoromethoxy)-1-fluorobenzene
 954235-78-0 97%
10g
 $149.0 2025-04-14
Ambeed
A234747-25g
4-Bromo-2-(difluoromethoxy)-1-fluorobenzene
 954235-78-0 97%
25g
 $370.0 2025-04-14
Alichem
A013000313-250mg
4-Bromo-2-(difluoromethoxy)fluorobenzene
 954235-78-0 97%
250mg
 $475.20 2023-08-31
Alichem
A013000313-500mg
4-Bromo-2-(difluoromethoxy)fluorobenzene
 954235-78-0 97%
500mg
 $839.45 2023-08-31
Alichem
A013000313-1g
4-Bromo-2-(difluoromethoxy)fluorobenzene
 954235-78-0 97%
1g
 $1490.00 2023-08-31

4-Bromo-2-(difluoromethoxy)-1-fluorobenzene Production Method

Production Method 1

112204-58-7 112204-58-7
1895-39-2 1895-39-2
954235-78-0 954235-78-0
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ,  Water ;  16 h, 70 °C
Reference
1,3-Substituted cyclobutyl derivatives as TRPV1 inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 2

112204-58-7 112204-58-7
1895-39-2 1895-39-2
954235-78-0 954235-78-0
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ,  Water ;  15 min, rt; 2 h, rt → 100 °C
Reference
Pyrazoles as NMDA NR2B receptor inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 3

112204-58-7 112204-58-7
954235-78-0 954235-78-0
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ;  rt → 80 °C; 72 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Preparation of pyrrolopyrimidinecarboxamides as phosphodiesterase-5 (PDE5) inhibitors
, World Intellectual Property Organization, , ,

4-Bromo-2-(difluoromethoxy)-1-fluorobenzene Raw materials

4-Bromo-2-(difluoromethoxy)-1-fluorobenzene Preparation Products

4-Bromo-2-(difluoromethoxy)-1-fluorobenzene Related Literature

Related Categories

954235-78-0 (4-Bromo-2-(difluoromethoxy)-1-fluorobenzene) Related Products

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.